Cas no 31560-22-2 ((3R,5S)-1-Benzoyl-5-(hydroxymethyl)pyrrolidin-3-yl 4-methylbenzenesulfonate)

• Product Name: (3R,5S)-1-Benzoyl-5-(hydroxymethyl)pyrrolidin-3-yl 4-methylbenzenesulfonate
• CAS No: 31560-22-2
• MF: C₁₉H₂₁NO₅S
• MW: 375.438744306564
• CID: 1024611
• PubChem ID: 66570721
• Update Time: 2025-05-26

(3R,5S)-1-Benzoyl-5-(hydroxymethyl)pyrrolidin-3-yl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (3R,5S)-1-Benzoyl-5-(hydroxymethyl)pyrrolidin-3-yl 4-methylbenzenesulfonate
• (3R,5S)-1-Benzoyl-5-(hydroxymethyl)pyrrolidin-3-yl 4-methylbenzenesulfote
• 1-benzoyl-2-hydroxymethyl-4-(toluene-4-sulfonyloxy)-pyrrolidine
• AK-93549
• ANW-53359
• BD230934
• CTK8B6372
• KB-207587
• N-Benzoyl-O-tosylhydroxy-L-propinol
• DTXSID30735313
• (3R,5S)-1-Benzoyl-5-(hydroxymethyl)pyrrolidin-3-yl 4-methylbenzene-1-sulfonate
• AKOS015999551
• DB-353402
• [(3R,5S)-1-benzoyl-5-(hydroxymethyl)pyrrolidin-3-yl] 4-methylbenzenesulfonate
• 31560-22-2
• (3R,5S)-1-Benzoyl-5-(hydroxymethyl)pyrrolidin-3-yl4-methylbenzenesulfonate

• MDL： MFCD22421648
• Inchi： 1S/C19H21NO5S/c1-14-7-9-18(10-8-14)26(23,24)25-17-11-16(13-21)20(12-17)19(22)15-5-3-2-4-6-15/h2-10,16-17,21H,11-13H2,1H3/t16-,17+/m0/s1
• InChI Key： VHWRGWIUEDQGEA-DLBZAZTESA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@H]1CN(C(C2C=CC=CC=2)=O)[C@H](CO)C1

Computed Properties

• Exact Mass: 375.11404394g/mol
• Monoisotopic Mass: 375.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.3Ų

Additional information on (3R,5S)-1-Benzoyl-5-(hydroxymethyl)pyrrolidin-3-yl 4-methylbenzenesulfonate

Recent Advances in the Study of (3R,5S)-1-Benzoyl-5-(hydroxymethyl)pyrrolidin-3-yl 4-methylbenzenesulfonate (CAS: 31560-22-2)

The compound (3R,5S)-1-Benzoyl-5-(hydroxymethyl)pyrrolidin-3-yl 4-methylbenzenesulfonate (CAS: 31560-22-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and functional groups, serves as a critical intermediate in the synthesis of various bioactive compounds, particularly those targeting neurological and metabolic disorders. Recent studies have focused on optimizing its synthetic pathways, elucidating its mechanism of action, and exploring its potential therapeutic applications.

One of the key advancements in the synthesis of (3R,5S)-1-Benzoyl-5-(hydroxymethyl)pyrrolidin-3-yl 4-methylbenzenesulfonate involves the use of asymmetric catalysis to achieve high enantiomeric purity. Researchers have reported a novel catalytic system employing chiral ligands, which significantly improves the yield and stereoselectivity of the reaction. This breakthrough not only enhances the scalability of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in neurodegenerative pathways. For instance, it has been shown to selectively inhibit tau protein aggregation, a hallmark of Alzheimer's disease. These findings suggest its potential as a lead compound for developing novel therapeutics targeting tauopathies. Additionally, its role as a precursor in the synthesis of cholesterol-lowering agents has been further validated, highlighting its versatility in medicinal chemistry.

Another area of interest is the compound's pharmacokinetic properties. Recent pharmacokinetic studies have revealed favorable absorption and distribution profiles, with minimal off-target effects. This makes it a promising candidate for further preclinical development. However, challenges remain in optimizing its metabolic stability and bioavailability, which are currently under investigation using advanced computational modeling and structure-activity relationship (SAR) studies.

In conclusion, (3R,5S)-1-Benzoyl-5-(hydroxymethyl)pyrrolidin-3-yl 4-methylbenzenesulfonate (CAS: 31560-22-2) represents a molecule of significant interest in pharmaceutical research. Its synthetic accessibility, biological activity, and therapeutic potential underscore its importance in the development of next-generation drugs. Future research directions may include exploring its applications in other disease models and further refining its pharmacokinetic properties to enhance clinical applicability.